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Compound of Interest

Compound Name: Ethofumesate-2-keto

Cat. No.: B1194127

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethofumesate-2-keto is a primary degradation product of the selective systemic herbicide
ethofumesate. Its formation and subsequent behavior in the environment are of significant
interest for environmental risk assessment and regulatory purposes. This technical guide
provides a comprehensive overview of the environmental fate and transport of Ethofumesate-
2-keto, summarizing key quantitative data, detailing experimental protocols, and visualizing
important pathways and processes.

Physico-Chemical Properties

Understanding the fundamental physico-chemical properties of Ethofumesate-2-keto is
essential for predicting its environmental behavior.
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Property Value Reference

3,3-dimethyl-2-o0x0-2,3-
Chemical Structure dihydro-1-benzofuran-5-yl

methanesulfonate

Molecular Formula C11H1205S [1]

Molecular Weight 256.28 g/mol [1]

Log K_ow_ (Octanol-Water
” . 1.15 [2]
Partition Coefficient)

Environmental Fate and Transport

The environmental fate of Ethofumesate-2-keto is intrinsically linked to the degradation of its
parent compound, ethofumesate. Ethofumesate-2-keto is formed primarily in soil, particularly
under dry conditions, through both biotic and chemical degradation of ethofumesate.[2][3]

Soil Fate and Transport

The behavior of Ethofumesate-2-keto in the soil compartment is critical to its potential for

leaching into groundwater and its overall persistence.

Quantitative Data on Soil Fate and Transport of Ethofumesate (as context for Ethofumesate-2-

keto formation)
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Parameter Value Conditions Reference

Soil Degradation Half-
Life (DTso) of

Ethofumesate

30 - 122 days Aerobic soll [4]

> 60 days Agricultural soils [5]

20.2 days Medium silty loam [2]

31.3 days Heavy loamy sand [2]

Soil Sorption

Coefficient (K_oc_) of 55 - 500 mL/g Laboratory data [2]
Ethofumesate

Note: Specific quantitative data for the soil degradation half-life and soil sorption coefficient
(K_oc ) of Ethofumesate-2-keto are not readily available in the reviewed literature. However,
the U.S. Environmental Protection Agency has stated that the mobility of ethofumesate
degradates, including Ethofumesate-2-keto, is similar to that of the parent compound.[2]
Given that Ethofumesate-2-keto is less hydrophobic (lower Log K_ow_) than ethofumesate, it
is plausible to infer that it may be slightly more mobile in soil.

Aquatic Fate and Transport

The presence and behavior of Ethofumesate-2-keto in aquatic environments are primarily
influenced by the degradation of ethofumesate that may reach water bodies through runoff or
leaching.

Quantitative Data on Aquatic Fate of Ethofumesate (as context for Ethofumesate-2-keto
formation)
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Parameter Value Conditions Reference

Aqueous Photolysis

Half-Life (DTso) of ~14 days In water [4]
Ethofumesate
31 hours In water [2]
Hydrolysis of

Stable pH5, 7, and 9 [4]
Ethofumesate

Note: Specific quantitative data for the hydrolysis half-life and aqueous photolysis half-life of
Ethofumesate-2-keto are not readily available in the reviewed literature. As a gamma-lactone,
Ethofumesate-2-keto may be susceptible to hydrolysis, particularly under alkaline conditions.

Experimental Protocols

Standardized guidelines, such as those from the Organisation for Economic Co-operation and
Development (OECD) and the U.S. Environmental Protection Agency (EPA), are followed to
determine the environmental fate of chemical substances.

Soil Degradation Study (Aerobic)

A typical aerobic soil degradation study for a substance like Ethofumesate-2-keto would follow
a protocol based on OECD Guideline 307.

Methodology:

o Soil Selection: A representative agricultural soil is chosen, characterized by its texture,
organic carbon content, pH, and microbial biomass.

o Test Substance Application: The test substance, radiolabeled (e.g., with 1#C) for easier
tracking, is applied to fresh soil samples at a concentration relevant to its expected
environmental concentration.

 Incubation: The treated soil samples are incubated in the dark at a constant temperature
(e.g., 20°C) and moisture content (e.g., 40-60% of maximum water holding capacity). A
continuous flow of air is maintained to ensure aerobic conditions.

© 2025 BenchChem. All rights reserved. 4 /10 Tech Support


https://downloads.regulations.gov/EPA-HQ-OPP-2015-0406-0018/content.pdf
https://www.benchchem.com/product/b1194127
https://downloads.regulations.gov/EPA-HQ-OPP-2015-0406-0018/content.pdf
https://www.benchchem.com/product/b1194127?utm_src=pdf-body
https://www.benchchem.com/product/b1194127?utm_src=pdf-body
https://www.benchchem.com/product/b1194127?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1194127?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Sampling and Analysis: At regular intervals, replicate soil samples are taken and extracted
with appropriate solvents. The extracts are analyzed using techniques like High-Performance
Liquid Chromatography (HPLC) or Gas Chromatography-Mass Spectrometry (GC-MS) to
quantify the parent compound and identify and quantify its degradation products.

Data Analysis: The disappearance of the parent compound over time is used to calculate the
degradation half-life (DTso). The formation and decline of metabolites are also monitored.

Hydrolysis as a Function of pH

To determine the abiotic hydrolysis of Ethofumesate-2-keto, a study based on OECD
Guideline 111 would be conducted.[6]

Methodology:

Buffer Solutions: Sterile aqueous buffer solutions are prepared at different environmentally
relevant pH values (typically pH 4, 7, and 9).[6]

Test Substance Application: The test substance is added to the buffer solutions at a low
concentration.

Incubation: The solutions are incubated in the dark at a constant temperature.[6]

Sampling and Analysis: Aliquots are taken at various time points and analyzed for the
concentration of the parent substance and any hydrolysis products.

Data Analysis: The rate of hydrolysis is determined for each pH, and the half-life is
calculated.

Aqueous Photolysis

The photodegradation of Ethofumesate-2-keto in water can be assessed using a protocol
based on OECD Guideline 316.

Methodology:

Solution Preparation: A solution of the test substance in sterile, buffered, and purified water is
prepared.
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Irradiation: The solution is exposed to a light source that simulates natural sunlight (e.g., a
xenon arc lamp). Control samples are kept in the dark to account for any non-photolytic
degradation.

Sampling and Analysis: Samples are taken from both the irradiated and dark control
solutions at set time intervals and analyzed for the concentration of the test substance and
its photoproducts.

Data Analysis: The rate of photolysis is determined, and the half-life (DTso) is calculated. The
guantum vyield, which is the efficiency of the photochemical process, can also be determined.

Analytical Methodology

A validated analytical method is crucial for the accurate quantification of Ethofumesate-2-keto

in environmental matrices. A common approach for the total residue analysis of ethofumesate

and its metabolites, including Ethofumesate-2-keto, involves the following steps.[7][8]

Methodology:

Extraction: The sample (e.g., soil, water) is extracted with an organic solvent.

Partitioning: The extract is partitioned with a suitable solvent system (e.g., hexane and NaOH
solution) to separate the parent compound from its metabolites.[7][8]

Hydrolysis and Conversion: For the analysis of metabolites, the aqueous layer may be
subjected to acid hydrolysis to release any conjugated forms. Subsequently, a conversion
step, such as heating in acetic anhydride, can be used to convert related metabolites (e.g.,
open-ring-2-keto-ethofumesate) into Ethofumesate-2-keto for a total residue analysis.[7][8]

Cleanup: The extract is cleaned up using solid-phase extraction (SPE) with a silica gel
cartridge.[7][8]

Analysis: The final extract is analyzed by Gas Chromatography-Tandem Mass Spectrometry
(GC-MS/MS).[7][8]

Visualizations
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Logical Relationship of Ethofumesate Degradation and
Ethofumesate-2-keto Formation

Ethofumesate Subjected to Degradation Processes Leads to formation of Ethofumesate-2-keto
(Parent Herbicide) (Biotic & Chemical) (Metabolite)

Click to download full resolution via product page

Caption: Formation of Ethofumesate-2-keto from Ethofumesate.

Environmental Fate Pathways of Ethofumesate-2-keto
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Caption: Potential environmental fate pathways of Ethofumesate-2-keto.

Experimental Workflow for Soil Degradation Study
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Caption: Workflow for a soil degradation study.
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Conclusion

Ethofumesate-2-keto is a key metabolite in the environmental degradation of the herbicide
ethofumesate. While extensive quantitative data on the environmental fate of the parent
compound exists, specific experimental data for Ethofumesate-2-keto is limited. Based on its
lower hydrophobicity and the available information, it is expected to be at least as mobile as
ethofumesate in soil. Its fate in aquatic systems is likely influenced by photolysis and potentially
hydrolysis. Further research is needed to definitively quantify the environmental persistence
and mobility of Ethofumesate-2-keto to refine environmental risk assessments. The
experimental protocols outlined in this guide, based on established international guidelines,
provide a framework for generating such critical data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1194127#environmental-fate-and-transport-of-
ethofumesate-2-keto]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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